N-[3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide

• IUPAC Name: N-[3-(3-methylphenyl)-4-oxochromen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H15NO4/c1-13-6-4-7-14(12-13)18-19(23)15-8-2-3-9-16(15)26-21(18)22-20(24)17-10-5-11-25-17/h2-12H,1H3,(H,22,24)
• InChI Key: OLXOQOGIKPCSGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(OC3=CC=CC=C3C2=O)NC(=O)C4=CC=CO4
• Molecular Formula: C21H15NO4
• Molecular Weight: 345.3 g/mol

Description

“N-[3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also has a carboxamide group (-CONH2), which is a functional group derived from carboxylic acids (-COOH). The molecule also contains a chromen-2-one structure, which is a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the chromen-2-one core, followed by the introduction of the furan ring and the carboxamide group. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (furan and chromen-2-one), a carboxamide group, and a methyl group attached to the phenyl ring. The exact three-dimensional structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “N-[3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide” could participate in various chemical reactions. The furan ring, for example, is known to undergo reactions such as oxidation and electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could be vast and would depend on its intended application. If it shows promising biological activity, it could be further optimized and studied as a potential drug candidate.